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Felbinac, or biphenyl-4-ylacetic acid (C₁₄H₁₂O₂), is a member of the arylacetic acid class of NSAIDs. It is

also the active metabolite of the prodrug fenbufen [1] [2]. Its molecular weight is 212.248 g/mol, and it has a

log P of 3.95, indicating favorable lipophilicity for skin penetration [3]. It is typically administered via

topical formulations like gels, creams, or patches to treat musculoskeletal pain and inflammation [4] [1].

Mechanism of Action and Signaling Pathway

The primary mechanism of Felbinac is the inhibition of cyclooxygenase (COX) enzymes, specifically COX-

1 and COX-2. This inhibition blocks the conversion of arachidonic acid to prostaglandins (PGs), which are

key mediators of inflammation, pain, and fever [4] [2].

The following diagram illustrates this primary signaling pathway and the point of Felbinac's intervention:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s527838?utm_src=pdf-body
https://www.smolecule.com/products/s527838?utm_src=pdf-interest
https://www.smolecule.com/products/s527838?utm_src=pdf-body
https://en.wikipedia.org/wiki/Felbinac
https://www.medchemexpress.com/Felbinac.html?srsltid=AfmBOoqFcHzc0c7QOf-x7whUlN9h1LfBdtWuN2b8we2-TEXaC7BrmRnR
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/felbinac
https://synapse.patsnap.com/article/what-is-the-mechanism-of-felbinac
https://en.wikipedia.org/wiki/Felbinac
https://www.smolecule.com/products/s527838?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-felbinac
https://www.medchemexpress.com/Felbinac.html?srsltid=AfmBOoqFcHzc0c7QOf-x7whUlN9h1LfBdtWuN2b8we2-TEXaC7BrmRnR
https://www.smolecule.com/products/s527838?utm_src=pdf-body
https://www.smolecule.com/products/s527838?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cell Membrane

Arachidonic Acid

 Phospholipase

COX-1/COX-2 Enzyme

 Conversion

Prostaglandins (PGs)

 Synthesis

Inflammation, Pain, Fever

Felbinac (COX Inhibitor)

 Inhibits

Click to download full resolution via product page

Felbinac inhibits COX enzymes, reducing prostaglandin production and subsequent inflammation [4] [5].

Pharmacokinetic and Efficacy Profile

Felbinac's topical application enables localized effects with minimal systemic exposure. Key

pharmacokinetic and efficacy data are summarized below.

Parameter Details/Value Contextual Information

Molecular Weight 212.24 g/mol [2] Favorable for skin penetration (< 500
Da) [6].
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Parameter Details/Value Contextual Information

log P (Lipophilicity) 3.95 [3] Optimal for transdermal delivery (log P
1-3 is ideal) [6].

IC₅₀ (COX-1) 865.68 nM [2] Demonstrates relatively balanced
inhibition of both COX isoforms.

IC₅₀ (COX-2) 976 nM [2]

Peak Plasma Time
(Tₘₐₓ)

2 hours (post-transdermal in

zebrafish) [6]

Indicates rapid absorption through the

skin.

Anti-inflammatory
Efficacy

73.99% inhibition (carrageenan-

induced rat paw edema) [2]

Oral administration of 20 mg/kg.

Analgesic Efficacy 68.7% writhing inhibition (acetic acid-

induced mouse model) [2]

Oral administration of 20 mg/kg.

Key Experimental Models and Protocols

For researchers, here are detailed methodologies from cited studies on evaluating Felbinac.

Carrageenan-Induced Paw Edema in Rats (Anti-inflammatory
Model)

This model assesses a compound's ability to suppress inflammation.

Animals: Wistar male rats (130-180 g) [7] [2].

Induction: Subcutaneous injection of 0.1 mL of 1% λ-carrageenan into the right hind paw [7].
Dosing: A topical patch containing Felbinac (e.g., 0.5% or 3.5%) is applied to the dorsum of the paw.

The patch is typically removed 2 hours post-application [7].
Measurement: Paw volume is measured using a plethysmometer before carrageenan injection

(baseline) and at 1, 3, 5, and 7 hours post-induction [7].
Analysis: The edema rate and suppression rate are calculated to quantify anti-inflammatory effect

[7].
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Brewer's Yeast-Induced Hyperalgesia in Rats (Analgesic Model)

This model measures the compound's ability to reduce pain sensitivity.

Animals: Wistar male rats (aged 7 weeks) [7].

Induction: Subcutaneous injection of 0.1 mL of 10% brewer's yeast suspension into the hind paw [7].
Dosing: A topical Felbinac patch is applied and removed after 2 hours [7].

Measurement: The pain threshold (minimal pressure causing a reaction) is determined using a pain
pressure stimulation device at baseline and subsequent time points [7].

Analysis: The pain threshold ratio is calculated to evaluate analgesic efficacy [7].

The workflow for these in vivo efficacy studies is as follows:
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Workflow for in vivo efficacy assessment of Felbinac using standard rodent models [7] [2].

Research and Development Perspectives

Clinical Positioning: Multiple double-blind clinical trials have shown that topical Felbinac has

efficacy equivalent to oral NSAIDs like ibuprofen in treating soft tissue injuries and osteoarthritis, but
with a significantly lower incidence of gastrointestinal side effects [8].

Formulation Enhancement: Cyclodextrins, particularly HPβCD, can be used to enhance the
solubility and transdermal delivery of Felbinac by forming inclusion complexes, though optimal

concentration is crucial to ensure complex dissociation and drug availability [3].
Beyond COX Inhibition: One study suggests Felbinac may inhibit the Chikungunya virus (CHIKV) in

vitro (IC₅₀ 0.238 μM), indicating potential for drug repurposing beyond its classical NSAID actions [2].

Need Custom Synthesis?
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nsaid-class]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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